(S)-tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate

• IUPAC Name: tert-butyl N-[(3S)-1-(pyridine-3-carbonyl)pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C15H21N3O3/c1-15(2,3)21-14(20)17-12-6-8-18(10-12)13(19)11-5-4-7-16-9-11/h4-5,7,9,12H,6,8,10H2,1-3H3,(H,17,20)/t12-/m0/s1
• InChI Key: DYHVARFICBOIJJ-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(C1)C(=O)C2=CN=CC=C2
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCN(C1)C(=O)C2=CN=CC=C2
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol
• CAS No.: 1286208-61-4

Description

(S)-tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate is a useful research compound. Its molecular formula is C15H21N3O3 and its molecular weight is 291.351. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Optically Active Scaffolds and Peptide Nucleic Acids (PNAs)

  Optically active trans-tert-butyl-2-aminocyclopentylcarbamate, a related compound, has been synthesized for potential use as a chiral ligand and a modified backbone unit for peptide nucleic acids (PNAs). This synthesis provides access to both enantiomers, facilitating research in stereochemistry and molecular recognition (Xu & Appella, 2006).

• Drug Intermediates

  An efficient synthesis route has been developed for tert-butyl(1-benzylpyrrolidin-3-yl)methylcarbamate and tert-butyl pyrrolidin-3-ylmethylcarbamate from itaconic acid ester, showcasing its importance in pharmaceutical manufacturing. This method is highlighted for its simplicity, cost-efficiency, and environmentally friendly approach (Geng Min, 2010).

Pharmaceutical and Biomedical Applications

• Anticancer and Antimicrobial Agents: Research into N-heterocyclic carbene complexes with metals such as palladium, gold, and silver has revealed potent anticancer and antimicrobial properties. Specifically, these complexes have demonstrated significant activity against various cancer cell lines and bacterial species, underscoring the potential therapeutic applications of derivatives of (S)-tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate in oncology and infection control (Ray et al., 2007).

Advanced Materials and Methodologies

• Cascade Biodegradable Polymers: The development of polymers that depolymerize through a cascade of intramolecular reactions has been explored, with this compound derivatives serving as potential monomers. These polymers exhibit unique degradation properties that could be applied in medical devices, drug delivery vehicles, and tissue engineering scaffolds (Dewit & Gillies, 2009).